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Compound of Interest

Compound Name: S-Benzylisothiourea hydrochloride

Cat. No.: B1221443 Get Quote

Application Notes for 2-Benzyl-2-Thiopseudourea
Hydrochloride
Introduction

2-Benzyl-2-thiopseudourea hydrochloride, also known as S-benzylisothiouronium chloride, is a

crystalline solid widely utilized in analytical and synthetic chemistry.[1][2] It serves as a key

reagent for the identification and separation of carboxylic, sulfinic, and sulfonic acids.[1][2][3] In

the field of drug development, its analogs have been investigated as small-molecule inhibitors

of indoleamine-2,3-dioxygenase (IDO), an enzyme implicated in immune response regulation.

[1][4] The compound is typically an off-white to light beige crystalline powder.[1][5]

Physicochemical Properties

A summary of the key physicochemical properties of 2-benzyl-2-thiopseudourea hydrochloride

is presented in the table below.
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Property Value References

CAS Number 538-28-3 [1]

Molecular Formula C8H11ClN2S [1]

Molecular Weight 202.7 g/mol [1]

Melting Point

172-177 °C (a lower melting

form at 146-148 °C is

sometimes obtained)

[1][2][6]

Solubility

Soluble in methanol (1g/10

mL) and water (250 g/L at 15

°C). Insoluble in ether.

[1][2][3]

Appearance
Off-white to light beige

crystalline powder
[1][5]

Storage

Inert atmosphere, Room

Temperature. The compound is

hygroscopic.

[1][3]

Safety Profile

2-Benzyl-2-thiopseudourea hydrochloride is classified as a toxic substance and should be

handled with appropriate safety precautions.[1][2] It is poisonous by ingestion, intraperitoneal,

subcutaneous, and intravenous routes.[1][3] When heated to decomposition, it emits highly

toxic fumes of hydrogen chloride, sulfur oxides, and nitrogen oxides.[1] Appropriate personal

protective equipment, including gloves, eye protection, and a dust mask, should be worn when

handling this compound.[2][4]

Industrial Scale Synthesis Protocol
The industrial scale synthesis of 2-benzyl-2-thiopseudourea hydrochloride is typically achieved

through the reaction of benzyl chloride with thiourea in an alcoholic solvent.[6][7] The reaction

is straightforward and generally results in a high yield of the desired product.

Reaction Scheme
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Caption: Reaction scheme for the synthesis of 2-benzyl-2-thiopseudourea hydrochloride.
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Caption: Experimental workflow for the synthesis of 2-benzyl-2-thiopseudourea hydrochloride.
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Detailed Methodology

This protocol is based on a nearly quantitative synthesis method.[6]

Materials and Equipment:

Benzyl chloride

Thiourea

Anhydrous Ethanol

Large-scale reaction vessel with a reflux condenser and stirring mechanism

Heating mantle or oil bath

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Charging the Reactor: In a large-scale reaction vessel equipped with a reflux condenser,

combine equimolar amounts of benzyl chloride and thiourea.[8] For example, for a 1-mole

scale reaction, use 126 g of benzyl chloride and 76 g of thiourea.[6]

Solvent Addition: Add anhydrous ethanol as the solvent. A typical ratio is approximately 200

mL of ethanol per mole of benzyl chloride.[6]

Reaction: Heat the mixture to reflux with stirring. The reaction is vigorous and should be

carefully controlled.[6] Maintain the reflux for a period of 30 minutes to 2 hours.[1][6] The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8]

Crystallization: After the reflux period, cool the resulting homogeneous solution to room

temperature.[1][6] For complete precipitation, continue stirring the mixture for an extended

period, for instance, 12 hours.[1][5]

Isolation: Collect the precipitated solid by filtration.[1][6]
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Washing: Wash the collected precipitate with cold anhydrous ethanol to remove any

unreacted starting materials and impurities.[1][5]

Purification (Optional): For higher purity, the product can be recrystallized from ethanol or a

0.2M HCl solution.[1][6] It is noted that a lower-melting point form can sometimes be

obtained, which can be converted to the higher-melting form by recrystallization from

ethanol, seeded with the higher-melting product.[6]

Drying: Dry the final product in the air or in a vacuum oven at a moderate temperature (e.g.,

40°C).[8]

Quantitative Data Summary

Parameter Value Reference

Benzyl Chloride (1 mole) 126 g [6]

Thiourea (1 mole) 76 g [6]

Ethanol 200-250 mL [6][8]

Reaction Temperature Reflux (approx. 95-96 °C) [1][8]

Reaction Time 30 minutes - 2 hours [1][6]

Yield Nearly quantitative [6]

Melting Point 172-174 °C [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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